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Compound of Interest

Compound Name: BMD4503-1

Cat. No.: B3441817 Get Quote

Disclaimer: This document provides guidance on the proper disposal of BMD4503-2, referred

to as BMD4503-1 in the query. It is intended for researchers, scientists, and drug development

professionals. Always consult your institution's specific safety protocols and local regulations

before handling and disposing of any chemical.

Based on the Safety Data Sheet (SDS) from MedChemExpress, BMD4503-2 is not classified

as a hazardous substance or mixture.[1] However, adherence to standard laboratory safety

practices is essential to ensure a safe working environment.

Immediate Safety and Handling Information
Proper handling of BMD4503-2 is crucial to minimize any potential risks. The following table

summarizes key safety and handling information.
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Aspect Information Citation

Chemical Name BMD4503-2 [2][3]

Synonyms

BMD4503-1 (assumed),

BMD45032, BMD 4503 2,

BMD-4503-2

[3]

CAS Number 301357-87-9 [1][2][3]

Molecular Formula C26H21N5O3S [1][3]

Appearance Solid. Light yellow to yellow. [2]

Hazard Classification
Not a hazardous substance or

mixture.
[1]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[2]

Personal Protective Equipment

(PPE)

Standard laboratory attire,

including safety glasses, lab

coat, and gloves.

First Aid - Eye Contact

Remove contact lenses, flush

eyes with large amounts of

water.

[1]

First Aid - Skin Contact

Rinse skin thoroughly with

large amounts of water,

remove contaminated clothing.

[1]

First Aid - Inhalation

Relocate to fresh air. If

breathing is difficult, provide

CPR.

[1]

First Aid - Ingestion

Wash out mouth with water, do

NOT induce vomiting, call a

physician.

[1]
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Step-by-Step Disposal Procedures
Even though BMD4503-2 is not classified as hazardous, it should not be disposed of in the

regular trash or down the drain. Follow these steps for proper disposal:

Consult Local Regulations: Before proceeding, always check your institution's and local

environmental regulations for chemical waste disposal.

Prepare for Disposal:

Ensure you are wearing the appropriate Personal Protective Equipment (PPE), including a

lab coat, safety glasses, and chemical-resistant gloves.

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or

aerosols.[1]

Contain the Waste:

Place the empty vial or container that held BMD4503-2 in a designated chemical waste

container.

If disposing of unused or expired BMD4503-2 powder, carefully transfer it into a clearly

labeled, sealable waste container. Avoid creating dust.

If disposing of BMD4503-2 in a solvent, transfer the solution to a labeled container

designated for solvent waste. Ensure the waste container is compatible with the solvent

used.

Label the Waste Container:

Clearly label the waste container with "BMD4503-2 Waste" and include the approximate

amount and the date of disposal. If in a solvent, also indicate the solvent and its

concentration.

Store the Waste:

Store the sealed waste container in a designated, secure area for chemical waste pickup.
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Arrange for Pickup:

Follow your institution's procedure for chemical waste pickup and disposal.

Experimental Protocols Cited
While this document focuses on disposal, BMD4503-2 is noted for its role as an inhibitor of the

LRP5/6-sclerostin interaction, which is relevant in the study of the Wnt/β-catenin signaling

pathway in bone development.[2] For detailed experimental protocols using this compound,

researchers should refer to relevant scientific literature.

Visualizations
Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of BMD4503-

2.
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Caption: Workflow for the proper disposal of BMD4503-2.

Signaling Pathway Context
BMD4503-2 is an inhibitor of the LRP5/6-sclerostin interaction. The diagram below shows a

simplified representation of where this compound acts within the Wnt signaling pathway.
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Caption: Simplified Wnt signaling pathway showing the inhibitory action of BMD4503-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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